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Compound of Interest

Compound Name: Dolomite

Cat. No.: B100054 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the optimization of acid injection for dolomite formations.

Troubleshooting Guides
This section addresses specific issues that may be encountered during acid injection

experiments in dolomite formations.
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Problem Possible Causes Recommended Solutions

Rapid Acid Consumption Near

the Wellbore (Poor

Penetration)

High reaction rate of

hydrochloric acid (HCl) with

dolomite, especially at

elevated temperatures.[1][2]

- Use Retarded Acid Systems:

Employ retarded or delayed

acid systems to slow down the

reaction rate and allow for

deeper penetration.[3][4] -

Utilize Chelating Agents:

Chelating agents like HEDTA,

GLDA, and EDTA react slower

with dolomite, proving effective

in high-temperature

environments.[1] - Foam-

Assisted Acidizing: In-situ foam

generation can help confine

the acid to the primary flow

path, ensuring more efficient

use and deeper penetration,

especially in low-permeability

formations.[1] - Multi-stage

Alternating Injection: This

technique can help achieve

more effective stimulation.[5]

Formation Damage

(Precipitation of Reaction

Products)

Reaction of acid with certain

minerals can lead to the

precipitation of insoluble

products, plugging pore

throats.[6] Iron precipitation

(Fe3+) can be a significant

issue when HCl reacts with

rust in steel tubing.[1]

- Use of Chelating Agents:

Some chelating agents can

prevent the precipitation of iron

compounds. - Pre-flush and

Post-flush Stages: Utilize

appropriate pre-flush solutions

to condition the formation and

post-flush solutions to displace

spent acid and reaction

products away from the

wellbore. - Organic Acids:

Organic acids like formic or

acetic acid can be used as

alternatives or in combination
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with HCl to minimize

precipitation issues,

particularly with iron.[6][7]

Non-Uniform Dissolution and

Ineffective Wormholing

Heterogeneity of the dolomite

formation.[1] Incorrect acid

injection rate (too high or too

low).[8]

- Optimize Injection Rate:

Determine the optimal injection

rate through core flooding

experiments to achieve a

dominant wormhole with

minimum acid volume.[3][8][9]

At very low rates, conical

dissolution may occur, while

high rates can lead to ramified

wormholing.[8] - Diverting

Agents: In heterogeneous

formations, use diverting

agents to temporarily block

high-permeability zones and

ensure acid is distributed to

less permeable or damaged

zones.[7]

Low Reactivity of Dolomite

Compared to Limestone

The inherent chemical

structure of dolomite

[CaMg(CO3)2] results in a

slower reaction rate with acids

compared to calcite (CaCO3).

[10]

- Increase Temperature: The

reaction rate of acid with

dolomite is temperature-

dependent and increases with

higher temperatures.[9][11] -

Use Reaction Accelerators:

Certain additives, such as

sulfonate-based surfactants,

can increase the dissolution

rate of dolomite with HCl by

30-50%.[10] - Optimize Acid

Concentration: Increasing the

acid concentration generally

leads to a higher reaction rate.

[12]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.youtube.com/watch?v=ItAdjaA0Y0Q
https://www.mdpi.com/1996-1073/13/22/5940
https://www.smartscitech.com/index.php/IOGR/article/download/1362/1224
https://www.researchgate.net/figure/Maximum-productivity-enhancement-at-the-optimal-injection-rate-in-limestone-and-dolomite_fig3_369428410
https://www.researchgate.net/publication/392328744_Laboratory_Evaluation_of_Single-Phase_Retarded_Acid_System_Performance_in_Limestone_and_Dolomite_Rock_-_Part_2_Pore_Volume_to_Breakthrough_Experiments_in_Dolomite
https://www.researchgate.net/figure/Maximum-productivity-enhancement-at-the-optimal-injection-rate-in-limestone-and-dolomite_fig3_369428410
https://www.researchgate.net/publication/323543939_The_role_of_temperature_on_optimal_conditions_in_dolomite_acidizing_An_experimental_study_and_its_applications
https://www.researchgate.net/figure/Maximum-productivity-enhancement-at-the-optimal-injection-rate-in-limestone-and-dolomite_fig3_369428410
https://www.mdpi.com/1996-1073/13/22/5940
https://acs.digitellinc.com/p/s/new-acid-formulation-to-boost-reaction-with-dolomite-rocks-poster-board-2031-517132
https://www.researchgate.net/publication/323543939_The_role_of_temperature_on_optimal_conditions_in_dolomite_acidizing_An_experimental_study_and_its_applications
https://www.journalssystem.com/ppmp/Study-of-the-reaction-between-dolomite-and-nitric-acid,91728,0,2.html
https://acs.digitellinc.com/p/s/new-acid-formulation-to-boost-reaction-with-dolomite-rocks-poster-board-2031-517132
http://irepo.futminna.edu.ng:8080/jspui/bitstream/123456789/15188/3/Kinetic%20study%20of%20reaction%20between%20dolomite%20ore.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
1. What is the optimal acid type for stimulating dolomite formations?

Hydrochloric acid (HCl) is commonly used due to its cost-effectiveness and the high solubility of

its reaction products.[6] However, for high-temperature applications or to achieve deeper

penetration, slower-reacting acids like organic acids (acetic, formic) or chelating agents

(HEDTA, GLDA, EDTA) are often preferred.[1][7] The choice of acid depends on reservoir

temperature, formation mineralogy, and the desired stimulation outcome.[13]

2. How does temperature affect the acidizing process in dolomite?

Temperature has a significant impact on the reaction kinetics. An increase in temperature

generally leads to a higher dissolution rate of dolomite.[9][11][14] Experimental results show

that the optimal acid interstitial velocity for creating effective wormholes increases with

temperature.[9]

3. What is "wormholing" and why is it important?

Wormholes are conductive channels formed by the dissolution of the carbonate rock as acid

flows through it.[1][15] These high-permeability pathways bypass damaged zones near the

wellbore, significantly enhancing hydrocarbon flow.[1][16] The efficiency of a matrix acidizing

treatment is largely determined by the geometry and penetration depth of the wormholes

created.

4. How can I determine the optimal injection rate for my experiment?

The optimal injection rate is typically determined through laboratory core flooding experiments,

specifically the Pore Volume to Breakthrough (PVBT) test.[3] This test helps identify the

injection velocity that creates a dominant wormhole with the minimum volume of acid.[3] The

optimal injection rate is crucial; rates that are too low can result in face dissolution, while rates

that are too high can lead to branching and inefficient acid usage.[8]

5. What are the key differences in acidizing dolomite versus limestone?

Dolomite generally reacts more slowly with hydrochloric acid than limestone.[10] This slower

reaction rate can be advantageous for achieving deeper acid penetration. However, at lower
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temperatures, the acidizing process in dolomite can be reaction-rate limited, requiring different

optimization strategies compared to limestone.[9]

Quantitative Data Summary
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Paramete
r

Acid Type
Dolomite
Type

Temperat
ure (°C)

Concentr
ation

Key
Finding

Referenc
e

Reaction

Kinetics

Nitric Acid

(HNO3)

Ikpeshi

Dolomite

Ore

55 2.5 M

Achieved a

reacted

fraction of

0.995 in 50

minutes.

The

reaction

followed a

product

layer

diffusion

control

mechanism

.

[12][17]

Activation

Energy

Nitric Acid

(HNO3)

Ikpeshi

Dolomite

Ore

30 - 70 0.5 - 2.5 M

The

apparent

activation

energy was

found to be

26.6

kJ/mol.

[12][17]

Activation

Energy

Nitric Acid

(HNO3)

Natural

Dolomite
20 - 80

0.001 - 0.2

M

Apparent

activation

energy

increased

from 30 to

58 kJ/mol

in the

studied

concentrati

on range.

[11]

Activation

Energy

Hydrochlori

c Acid

Icel-

Aydincik

20 - 80 3.00 - 9.02

mol/dm³

The

apparent

[14]
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(HCl) Dolomite activation

energy of

the

leaching

process

was found

to be 31.98

kJ/mol.

Optimal

Injection

Rate

15 wt%

HCl

Silurian

Dolomite
50 (122°F) 15 wt%

Optimal

interstitial

velocity

increases

with

temperatur

e.

[9]

Optimal

Injection

Rate

15 wt%

HCl

Silurian

Dolomite
85 (185°F) 15 wt%

Optimal

interstitial

velocity

increases

with

temperatur

e.

[9]

Optimal

Injection

Rate

15 wt%

HCl

Silurian

Dolomite

127

(260°F)
15 wt%

Optimal

interstitial

velocity

increases

with

temperatur

e.

[9]

Reaction

Rate

Improveme

nt

28 wt%

HCl with

sulfonate-

based

surfactants

Outcrop

Dolomite

93 - 149

(200 -

300°F)

28 wt% The

reaction

rate of

dolomite

was

improved

[10]
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by 30% to

50%.

Experimental Protocols
Protocol 1: Core Flooding Experiment (Pore Volume to
Breakthrough - PVBT)
Objective: To determine the optimal acid injection rate for creating a dominant wormhole with

the minimum acid volume.

Methodology:

Core Preparation:

Cut dolomite core samples to the desired dimensions (e.g., 1.5-inch diameter by 8-inch

length).[9]

Clean the core plugs with appropriate solvents (e.g., toluene and alcohol) and dry them.

[18]

Measure the initial porosity, permeability, and weight of the core samples.[18]

Experimental Setup:

Place the core sample in a core holder and apply confining pressure to simulate reservoir

conditions.

Connect the core holder to a fluid injection system capable of maintaining a constant

injection rate and a back-pressure regulator.

Incorporate pressure transducers at the inlet and outlet of the core holder to monitor the

differential pressure.

Acid Injection:
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Saturate the core with a non-reactive fluid (e.g., brine) at the desired experimental

temperature.

Inject the acid solution (e.g., 15 wt% HCl) at a constant rate.[9]

Continuously record the differential pressure across the core and the volume of acid

injected.

Data Analysis:

"Breakthrough" is defined as the point when the acid creates a continuous wormhole

through the core, resulting in a sharp drop in differential pressure.

The Pore Volume to Breakthrough (PVBT) is the total volume of acid injected (normalized

by the pore volume of the core) required to achieve breakthrough.

Repeat the experiment at various injection rates to generate a plot of PVBT versus

injection rate. The optimal injection rate corresponds to the minimum PVBT.

Post-Experiment Analysis:

Use techniques like CT scanning to visualize the dissolution patterns and wormhole

structures created in the core.[9]

Protocol 2: Rotating Disk Experiment
Objective: To measure the reaction kinetics (reaction rate, reaction order, and activation

energy) of acid with dolomite.

Methodology:

Sample Preparation:

Prepare a flat, circular disk from the dolomite formation rock.

Experimental Setup:

Mount the dolomite disk in a rotating disk apparatus.
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The apparatus should allow for precise control of the rotational speed, temperature, and

pressure of the acid solution.

Reaction Measurement:

Immerse the rotating disk in the acid solution of a specific concentration.

The rotation of the disk ensures a well-defined mass transfer of the acid to the rock

surface.

Measure the rate of reaction by analyzing the concentration of dissolved ions (e.g., Ca²⁺

and Mg²⁺) in the acid solution over time using techniques like atomic absorption

spectrophotometry (AAS).[14]

Data Analysis:

Conduct experiments at various acid concentrations, temperatures, and rotational speeds.

[13]

By analyzing the change in reaction rate with these parameters, the reaction order with

respect to the acid and the activation energy of the reaction can be determined using

appropriate kinetic models.[13]
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Caption: Workflow for a core flooding (PVBT) experiment.
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Caption: Chemical reaction of HCl with dolomite.
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Caption: Troubleshooting logic for rapid acid consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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